Cas no 1261878-53-8 (2,6-Dimethyl-4-(4-(trifluoromethoxy)phenyl)pyridine)

• Product Name: 2,6-Dimethyl-4-(4-(trifluoromethoxy)phenyl)pyridine
• CAS No: 1261878-53-8
• MF: C₁₄H₁₂F₃NO
• MW: 267.24639415741
• CID: 4987478
• Update Time: 2025-05-25

2,6-Dimethyl-4-(4-(trifluoromethoxy)phenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-4-(4-(trifluoromethoxy)phenyl)pyridine

• Inchi： 1S/C14H12F3NO/c1-9-7-12(8-10(2)18-9)11-3-5-13(6-4-11)19-14(15,16)17/h3-8H,1-2H3
• InChI Key： CFIISNJZTPLWRF-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)C1C=C(C)N=C(C)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 277
• XLogP3: 4.5
• Topological Polar Surface Area: 22.1

Additional information on 2,6-Dimethyl-4-(4-(trifluoromethoxy)phenyl)pyridine

Comprehensive Overview of 2,6-Dimethyl-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261878-53-8)

2,6-Dimethyl-4-(4-(trifluoromethoxy)phenyl)pyridine (CAS No. 1261878-53-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The molecule features a pyridine core substituted with two methyl groups at the 2- and 6-positions and a 4-(trifluoromethoxy)phenyl moiety at the 4-position. This combination of substituents imparts distinct electronic and steric characteristics, making it a valuable intermediate in the synthesis of bioactive molecules.

The trifluoromethoxy group, in particular, is a notable functional group in modern medicinal chemistry. Its presence enhances the compound's lipophilicity and metabolic stability, traits highly sought after in drug discovery. Researchers have explored derivatives of 2,6-Dimethyl-4-(4-(trifluoromethoxy)phenyl)pyridine for potential applications in targeting G-protein-coupled receptors (GPCRs) and ion channels, which are critical in treating neurological and cardiovascular diseases. This aligns with current trends in precision medicine, where small-molecule modulators are designed for specific biological pathways.

In agrochemical applications, the compound's structural motifs are leveraged to develop novel pesticides and herbicides. The trifluoromethoxy group's electron-withdrawing properties contribute to the stability and efficacy of these formulations, addressing growing concerns about sustainable agriculture and resistance management. With increasing global emphasis on green chemistry, derivatives of this compound are being optimized for minimal environmental impact while maintaining high activity.

Synthetic routes to 2,6-Dimethyl-4-(4-(trifluoromethoxy)phenyl)pyridine often involve cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, to introduce the aryl and heteroaryl components. These methods are favored for their efficiency and compatibility with diverse functional groups. Recent advancements in catalytic systems and flow chemistry have further streamlined its production, reducing costs and waste—a key consideration for industrial-scale manufacturing.

From an analytical perspective, the compound is characterized using techniques like NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods confirm its purity and structural integrity, ensuring reproducibility in research applications. The growing demand for high-quality reference standards in drug development underscores the importance of rigorous analytical validation for compounds like CAS No. 1261878-53-8.

Market trends indicate rising interest in fluorinated pyridines, driven by their versatility in life sciences and materials science. Innovations in fluorine chemistry continue to expand the utility of such compounds, with 2,6-Dimethyl-4-(4-(trifluoromethoxy)phenyl)pyridine serving as a prototype for further derivatization. Its potential in optoelectronic materials and organic semiconductors is also being explored, tapping into the booming renewable energy sector.

In summary, 2,6-Dimethyl-4-(4-(trifluoromethoxy)phenyl)pyridine represents a multifaceted compound with broad applicability across scientific disciplines. Its synthesis, characterization, and functionalization exemplify the intersection of traditional organic chemistry and cutting-edge technology, making it a subject of ongoing research and commercial interest.